Cas no 2171945-49-4 (1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde)

• Product Name: 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde
• CAS No: 2171945-49-4
• MF: C₆H₇F₃O₃S
• MW: 216.178191423416
• CID: 6062629
• PubChem ID: 165597716
• Update Time: 2025-05-19

1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde
• 2171945-49-4
• EN300-1623528

• Inchi： 1S/C6H7F3O3S/c7-6(8,9)1-5(2-10)3-13(11,12)4-5/h2H,1,3-4H2
• InChI Key： ACGLPTNRFMKUPD-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(CC(F)(F)F)C1)(=O)=O

Computed Properties

• Exact Mass: 216.00679974g/mol
• Monoisotopic Mass: 216.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.6Ų

Additional information on 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde

Research Brief on 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde (CAS: 2171945-49-4)

1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde (CAS: 2171945-49-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thietane ring and trifluoroethyl moiety, has shown promising potential in various pharmaceutical applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have explored its synthesis, reactivity, and biological activity, positioning it as a valuable candidate for further research and development.

The synthesis of 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the formation of the thietane ring through cyclization reactions and the introduction of the trifluoroethyl group via nucleophilic substitution. Researchers have optimized these synthetic routes to improve yield and purity, making the compound more accessible for biological testing. The presence of the aldehyde functional group in the molecule also offers a versatile handle for further derivatization, enabling the creation of a diverse library of analogs.

In terms of biological activity, preliminary studies have demonstrated that 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde exhibits inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the biosynthesis of prostaglandins. This finding suggests potential applications in the treatment of inflammatory diseases, such as arthritis and chronic pain. Additionally, the compound's unique structural features may contribute to its selectivity and potency, reducing the likelihood of off-target effects.

Recent advancements in computational chemistry have further elucidated the molecular interactions between 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde and its biological targets. Molecular docking studies have revealed that the compound binds to the active site of COX-2 with high affinity, forming stable hydrogen bonds and hydrophobic interactions. These insights have guided the design of second-generation analogs with enhanced binding properties and improved pharmacokinetic profiles. Such efforts underscore the compound's potential as a lead structure in drug discovery.

Despite these promising findings, challenges remain in the development of 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies to enhance oral absorption and the evaluation of the compound's efficacy in animal models of disease. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.

In conclusion, 1,1-dioxo-3-(2,2,2-trifluoroethyl)-1lambda6-thietane-3-carbaldehyde (CAS: 2171945-49-4) represents a promising scaffold in medicinal chemistry with potential applications in inflammation and beyond. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for further investigation. As research progresses, this compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.